Cas no 121722-58-5 (H-His-Phe-bNA·2 HCl)
H-His-Phe-bNA·2 HCl Chemical and Physical Properties
Names and Identifiers
-
- H-His-Phe-βNA · 2 HCl
- H-His-Phe-bNA · 2 HCl
- H-His-Phe-bNA inverted exclamation mark currency 2 HCl
- CID 92489520
- His-Phe-βNA
- N-histidyl-phenylalaninenaphthalen-2-ylamide
- H-His-Phe-βNA
- L-Phenylalaninamide, L-histidyl-N-2-naphthalenyl-
- His-Phe-βNA · 2 HCl
- H-His-Phe-bNA·2 HCl
-
- Inchi: 1S/C25H25N5O2/c26-22(14-21-15-27-16-28-21)24(31)30-23(12-17-6-2-1-3-7-17)25(32)29-20-11-10-18-8-4-5-9-19(18)13-20/h1-11,13,15-16,22-23H,12,14,26H2,(H,27,28)(H,29,32)(H,30,31)/t22-,23-/m0/s1
- InChI Key: RXOAVNPNUYMDPP-GOTSBHOMSA-N
- SMILES: O=C([C@H](CC1=CN=CN1)N)N[C@H](C(NC1C=CC2C=CC=CC=2C=1)=O)CC1C=CC=CC=1
Computed Properties
- Hydrogen Bond Donor Count: 4
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 32
- Rotatable Bond Count: 8
- Complexity: 624
- Topological Polar Surface Area: 113
Experimental Properties
- Density: 1.311±0.06 g/cm3(Predicted)
- Boiling Point: 854.2±65.0 °C(Predicted)
- pka: 13.54±0.46(Predicted)
H-His-Phe-bNA·2 HCl Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | H251865-250mg |
H-His-Phe-bNA·2 HCl |
121722-58-5 | 250mg |
$ 435.00 | 2022-06-04 | ||
| TRC | H251865-500mg |
H-His-Phe-bNA·2 HCl |
121722-58-5 | 500mg |
$ 725.00 | 2022-06-04 | ||
| TRC | H251865-1000mg |
H-His-Phe-bNA·2 HCl |
121722-58-5 | 1g |
$ 1150.00 | 2022-06-04 |
H-His-Phe-bNA·2 HCl Related Literature
-
Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
-
Zhonghua Xiang,Chuanqi Fang,Sanhua Leng,Dapeng Cao J. Mater. Chem. A, 2014,2, 7662-7665
-
Soumaya Khlifi,Gregory Mouille,Jonathan Farjon Anal. Methods, 2017,9, 2328-2333
-
Yingbo Li,Nada Mehio,Huizhou Liu,Sheng Dai Green Chem., 2015,17, 2981-2993
-
5. An investigation of the electrochemical delithiation process of carbon coated α-Fe2O3nanoparticlesAdrian Brandt,Florian Winter,Sebastian Klamor,Frank Berkemeier,Jatinkumar Rana,Rainer Pöttgen,Andrea Balducci J. Mater. Chem. A, 2013,1, 11229-11236
Additional information on H-His-Phe-bNA·2 HCl
Comprehensive Analysis of H-His-Phe-bNA·2 HCl (CAS No. 121722-58-5): Properties, Applications, and Research Insights
The compound H-His-Phe-bNA·2 HCl (CAS No. 121722-58-5) is a peptide derivative widely studied in biochemical and pharmaceutical research. This dipeptide, composed of histidine (His) and phenylalanine (Phe) linked to a benzyloxycarbonyl (bNA) group, is often utilized as a substrate for enzyme activity assays, particularly in protease research. Its hydrochloride salt form enhances solubility, making it suitable for in vitro studies. Researchers frequently explore its role in enzyme kinetics, drug discovery, and peptide synthesis, aligning with current trends in precision medicine and biomarker development.
In recent years, the demand for H-His-Phe-bNA·2 HCl has surged due to its relevance in cancer research and neurodegenerative disease studies. The compound's ability to mimic natural peptide bonds allows scientists to investigate proteolytic pathways and signal transduction mechanisms. Its CAS No. 121722-58-5 is frequently searched in academic databases, reflecting its importance in high-throughput screening and targeted therapy development. Additionally, its stability under physiological conditions makes it a valuable tool for biochemical assays.
From a structural perspective, H-His-Phe-bNA·2 HCl features a benzoyl-naphthylamine (bNA) moiety, which contributes to its fluorescence properties. This characteristic is leveraged in fluorescence-based assays, a hotspot in modern diagnostic technology. The compound's molecular weight and purity are critical parameters for reproducibility in experiments, often verified via HPLC and mass spectrometry. These analytical methods are among the top-searched terms in life sciences, highlighting the intersection of this compound with cutting-edge methodologies.
The synthesis of H-His-Phe-bNA·2 HCl involves solid-phase peptide synthesis (SPPS), a technique dominating discussions in peptide chemistry forums. Optimizing its yield and purity remains a focus for contract research organizations (CROs) and pharmaceutical manufacturers. Notably, its application extends to epitope mapping and antibody production, areas gaining traction in immunotherapy research. The compound's compatibility with automated synthesis platforms further elevates its utility in industrial-scale production.
Environmental and storage considerations for CAS No. 121722-58-5 are also frequently queried. The hydrochloride form ensures stability at -20°C, a standard practice for peptide preservation. Researchers emphasize the need for lyophilization to prevent degradation, a topic often explored in biostability webinars. Such details are crucial for laboratories aiming to integrate this compound into long-term studies or clinical trial preparations.
In conclusion, H-His-Phe-bNA·2 HCl (CAS No. 121722-58-5) exemplifies the synergy between peptide engineering and translational research. Its versatility in biochemical applications and alignment with trending topics like personalized medicine ensures its continued relevance. As search trends indicate growing interest in peptide-based therapeutics, this compound will likely remain a cornerstone in both academic and industrial settings.
121722-58-5 (H-His-Phe-bNA·2 HCl) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)